Cas no 104317-90-0 (Sulfamide,N,N-diethyl-N'-[(8a)-6-propylergolin-8-yl]- (9CI))

• Product Name: Sulfamide,N,N-diethyl-N'-[(8a)-6-propylergolin-8-yl]- (9CI)
• CAS No: 104317-90-0
• MF: C₂₁H₃₂N₄O₂S
• MW: 404.569383621216
• CID: 208650
• PubChem ID: 128537
• Update Time: 2025-04-19

Sulfamide,N,N-diethyl-N'-[(8a)-6-propylergolin-8-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfamide,N,N-diethyl-N'-[(8a)-6-propylergolin-8-yl]- (9CI)
• (6aR,9S)-9-(diethylsulfamoylamino)-7-propyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
• CQP 201-403
• Cqp-201-403
• N,N-diethyl-N'-[(8alpha,10xi)-6-propylergolin-8-yl]sulfuric diamide
• Sulfamide, N,N-dimethyl-N'-((8alpha)-6-propylergolin-8-yl)-
• N,N-Diethyl-N'-(6-propylergolin-8-yl)sulfuric diamide
• DTXSID90908920
• SCHEMBL7338942
• 104317-90-0

• Inchi： 1S/C21H32N4O2S/c1-4-10-24-14-16(23-28(26,27)25(5-2)6-3)12-18-17-8-7-9-19-21(17)15(13-22-19)11-20(18)24/h7-9,13,16,18,20,22-23H,4-6,10-12,14H2,1-3H3/t16-,18?,20+/m0/s1
• InChI Key： WXDTTZQKSMHWCD-LYNLNPNLSA-N
• SMILES： S(N(CC)CC)(N[C@@H]1CN(CCC)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1)(=O)=O

Computed Properties

• Exact Mass: 403.21703
• Monoisotopic Mass: 404.224597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.8
• XLogP3: 3.1

Experimental Properties

• Density: 1.26
• Boiling Point: 579.6°C at 760 mmHg
• Flash Point: 304.3°C
• Refractive Index: 1.636
• PSA: 65.54
• LogP: 4.24630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines